Cas no 859045-34-4 (2-amino-1-(1,2-oxazol-3-yl)ethan-1-one)

2-Amino-1-(1,2-oxazol-3-yl)ethan-1-one is a heterocyclic compound featuring an oxazole core linked to an amino ketone functional group. This structure imparts versatility in synthetic chemistry, particularly as a building block for pharmaceuticals and agrochemicals. The oxazole moiety contributes to enhanced stability and reactivity, while the amino ketone group offers opportunities for further functionalization. Its balanced reactivity profile makes it suitable for nucleophilic and electrophilic transformations, enabling the synthesis of complex heterocyclic frameworks. The compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targeting biologically active molecules. Proper handling under controlled conditions is recommended due to its reactive functional groups.

2-amino-1-(1,2-oxazol-3-yl)ethan-1-one structure

859045-34-4 structure

Product Name:2-amino-1-(1,2-oxazol-3-yl)ethan-1-one

CAS No:859045-34-4

MF:C₅H₆N₂O₂

MW:126.113340854645

CID:6160013

PubChem ID:82418827

Update Time:2025-06-07

2-amino-1-(1,2-oxazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-amino-1-(1,2-oxazol-3-yl)ethan-1-one
- 2-Amino-1-(isoxazol-3-yl)ethanone
- 859045-34-4
- EN300-1807986
- Inchi： 1S/C5H6N2O2/c6-3-5(8)4-1-2-9-7-4/h1-2H,3,6H2
- InChI Key： BAAQVACACDJANW-UHFFFAOYSA-N
- SMILES： O1C=CC(C(CN)=O)=N1

Computed Properties

Exact Mass: 126.042927438g/mol
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 69.1Å²

2-amino-1-(1,2-oxazol-3-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1807986-0.05g	2-amino-1-(1,2-oxazol-3-yl)ethan-1-one	859045-34-4	0.05g	$924.0	2023-09-19
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Enamine	EN300-1807986-1.0g	2-amino-1-(1,2-oxazol-3-yl)ethan-1-one	859045-34-4	1g	$1100.0	2023-05-26
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